Cas no 910444-18-7 (3-amino-2-[(pyridin-3-yl)methyl]propanoic acid)

• Product Name: 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid
• CAS No: 910444-18-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5226659
• PubChem ID: 24265080
• Update Time: 2025-07-18

3-amino-2-[(pyridin-3-yl)methyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyridin-3-ylmethyl)propanoic acid
• 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid

• Inchi： 1S/C9H12N2O2/c10-5-8(9(12)13)4-7-2-1-3-11-6-7/h1-3,6,8H,4-5,10H2,(H,12,13)
• InChI Key： UZBPYZHLMRSEAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=CN=C1)CN

Additional information on 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid

3-amino-2-[(pyridin-3-yl)methyl]propanoic acid (CAS No. 910444-18-7): A Comprehensive Overview

3-amino-2-[(pyridin-3-yl)methyl]propanoic acid, identified by its CAS number 910444-18-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both amino and carboxylic acid functional groups, coupled with a pyridine moiety, makes it a versatile candidate for further exploration.

The compound's structure consists of a propanoic acid backbone substituted with an amino group at the terminal carbon and a pyridin-3-yl)methyl group at the second carbon. This arrangement not only contributes to its chemical reactivity but also opens up possibilities for various biological interactions. The pyridine ring, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases. 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid has been investigated for its potential role in neurological disorders, where its ability to interact with specific targets could lead to novel therapeutic strategies. Studies have suggested that the compound may exhibit properties relevant to the modulation of neurotransmitter systems, which are crucial for maintaining neuronal function and homeostasis.

The compound's potential application extends to the field of cancer research. The unique structural features of 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid make it a promising candidate for developing inhibitors targeting specific enzymes involved in cancer cell proliferation and survival. Recent research has highlighted its interaction with kinases and other signaling proteins, which are pivotal in cancer progression. By understanding these interactions, scientists aim to develop more effective and targeted therapies.

Another area where this compound shows promise is in the realm of antimicrobial agents. The structural motifs present in 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid could potentially disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has led to investigations into its efficacy against various bacterial strains, including those resistant to conventional antibiotics. Such findings are particularly relevant in the context of the global challenge posed by antibiotic-resistant pathogens.

The synthesis of 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridine ring through functional group transformations is a critical step, as it dictates much of the compound's chemical behavior. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity levels necessary for further biological evaluation.

In terms of pharmacokinetic properties, 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid exhibits characteristics that make it suitable for oral administration. Its solubility profile and stability under physiological conditions suggest that it could be easily absorbed and distributed throughout the body. Additionally, preliminary studies indicate that the compound has a reasonable half-life, allowing for sustained therapeutic effects after a single dose.

The safety profile of 3-amino-2-[(pyridin-3-yl)methyl]propanoic acid is another important consideration. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies have shown that the compound is generally well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these effects is crucial for determining safe dosing regimens and minimizing adverse reactions in patients.

The future direction of research on 3-amino-2-[pyridin-3-yl)methyl]propanoic acid includes further optimization of its chemical structure to enhance its pharmacological properties. By modifying functional groups or introducing additional substituents, scientists aim to improve its bioavailability, target specificity, and overall therapeutic efficacy. Additionally, computational modeling techniques are being employed to predict how different structural modifications will affect the compound's biological activity.

The development of new drugs often involves collaboration between chemists, biologists, and pharmacologists. 3-amino-[amino]–2-[(pyridine-³-yl)methyl]propanoic acid serves as an excellent example of how interdisciplinary approaches can lead to significant breakthroughs in drug discovery. By combining synthetic chemistry expertise with insights from biological systems, researchers can identify promising candidates for further development into novel therapeutics.

In conclusion, 3-amino-[]propanoic acid (CAS No.<910444–18–7>) is a multifaceted compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation in neurological disorders, cancer research, and antimicrobial agents. As research continues to uncover new aspects of this molecule's properties and interactions,<CAS No.>910444–18–7 holds promise as a valuable tool in the development of next-generation pharmaceuticals.